Cas no 1823321-66-9 (5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde)

• Product Name: 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde
• CAS No: 1823321-66-9
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 6204972
• PubChem ID: 130139780
• Update Time: 2025-06-22

5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-2-methylpyridine-3-carbaldehyde
• EN300-2008726
• 1823321-66-9
• 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde

• Inchi： 1S/C7H5BrClNO/c1-4-5(3-11)2-6(8)7(9)10-4/h2-3H,1H3
• InChI Key： TWWXLAJYWFARKT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C(C=O)=C1)Cl

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde

Introduction to 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde (CAS No. 1823321-66-9)

5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde (CAS No. 1823321-66-9) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and chloro substituents on the pyridine ring and a formyl group at the third position, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The structural features of 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde make it an attractive building block for medicinal chemists. The presence of bromine and chlorine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly valuable in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for cancer therapy. 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde has emerged as a key intermediate in the synthesis of kinase inhibitors, which play a critical role in disrupting cancer cell signaling pathways. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against tyrosine kinases, which are often overexpressed in various cancer types.

The compound's reactivity also makes it a valuable tool in the synthesis of antiviral and antibacterial agents. Researchers have leveraged its formyl group to introduce additional functional moieties that enhance binding affinity to viral proteases or bacterial enzymes. This approach has led to the discovery of several lead compounds with promising preclinical activity against infectious diseases.

Moreover, 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde has found applications in the development of neuroprotective agents. The pyridine core is a common motif in drugs designed to modulate central nervous system activity. By incorporating bromo and chloro substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds, leading to improved therapeutic outcomes.

The synthesis of 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with halogenation reactions to introduce the bromo and chloro groups at the specified positions on the pyridine ring. Subsequent formylation at the third position is achieved through Vilsmeier-Haack reaction or other formylation methods commonly employed in organic synthesis.

The purity and yield of 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde are critical factors that influence its utility in downstream applications. High-purity samples are essential for pharmaceutical applications where impurities can affect safety and efficacy. Advanced purification techniques such as column chromatography and recrystallization are often employed to achieve the required level of purity.

In conclusion, 5-Bromo-6-chloro-2-methylpyridine-3-carbaldehyde (CAS No. 1823321-66-9) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an even greater role in drug discovery and development.